Cas no 874289-48-2 (N-Propyl 3-borono-4-fluorobenzamide)

• Product Name: N-Propyl 3-borono-4-fluorobenzamide
• CAS No: 874289-48-2
• MF: C₁₀H₁₃BFNO₃
• MW: 225.024526357651
• MDL: MFCD08436029
• CID: 709675
• PubChem ID: 44717466
• Update Time: 2025-05-22

N-Propyl 3-borono-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-5-(propylcarbamoyl)phenyl)boronic acid
• 2-Fluoro-5-(n-propylcarbamoyl)benzeneboronic acid
• [2-fluoro-5-(propylcarbamoyl)phenyl]boronic acid
• 2-Fluoro-5-(propylcarbamoyl)phenylboronic acid
• Boronic acid,B-[2-fluoro-5-[(propylamino)carbonyl]phenyl]-
• N-Propyl 3-borono-4-fluorobenzamide
• 2-FLUORO-5-(PROPYLCARBAMOYL)BENZENEBORONIC ACID
• MFCD08436029
• SB80572
• CS-0175946
• [2-fluoro-5-[oxo(propylamino)methyl]phenyl]boronic acid
• SCHEMBL4445130
• AKOS015833610
• BS-24121
• H11655
• 874289-48-2
• A842198
• [2-fluoranyl-5-(propylcarbamoyl)phenyl]boronic acid
• DTXSID80660186
• (2-Fluoro-5-(propylcarbamoyl)phenyl)boronicacid
• DB-347016

• MDL： MFCD08436029
• Inchi： 1S/C10H13BFNO3/c1-2-5-13-10(14)7-3-4-9(12)8(6-7)11(15)16/h3-4,6,15-16H,2,5H2,1H3,(H,13,14)
• InChI Key： UTFWGDUSGXDUNF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1B(O)O)C(NCCC)=O

Computed Properties

• Exact Mass: 225.09700
• Monoisotopic Mass: 225.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: 147-149
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.523
• PSA: 69.56000
• LogP: 0.03620
• Vapor Pressure: No data available

N-Propyl 3-borono-4-fluorobenzamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Propyl 3-borono-4-fluorobenzamide

N-Propyl 3-Borono-4-Fluorobenzamide: A Comprehensive Overview

N-Propyl 3-Borono-4-Fluorobenzamide (CAS No. 874289-48-2) is a versatile organic compound with significant applications in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which includes a boronic acid group (-B(OH)₂) attached to a fluorinated aromatic ring, further substituted with an N-propyl amide group. The combination of these functional groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries.

The boronic acid moiety in N-Propyl 3-Borono-4-Fluorobenzamide is a key feature that enables its participation in Suzuki-Miyaura cross-coupling reactions. This reaction is widely used to form carbon-carbon bonds, making it a cornerstone in modern organic synthesis. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of these reactions, allowing for the incorporation of N-Propyl 3-Borono-4-Fluorobenzamide into diverse molecular frameworks with unprecedented precision.

In addition to its role as a coupling partner, the fluoro-substituted aromatic ring in this compound contributes to its electronic properties, making it an attractive candidate for applications in optoelectronics and sensor technologies. Fluorine substitution often imparts desirable characteristics such as increased stability, enhanced solubility, and improved electronic communication within molecular systems. These properties have been leveraged in recent studies to develop novel materials for organic light-emitting diodes (OLEDs) and fluorescence-based sensors.

The N-propyl amide group further enhances the versatility of this compound by providing additional sites for functionalization and improving its solubility in polar solvents. This feature is particularly advantageous in medicinal chemistry, where solubility is a critical factor for drug delivery. Recent research has explored the use of N-Propyl 3-Borono-4-Fluorobenzamide as a precursor for bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

From a synthetic perspective, N-Propyl 3-Borono-4-Fluorobenzamide can be prepared via several routes, including nucleophilic aromatic substitution and boronate esterification. These methods have been optimized to ensure high yields and purity, making the compound readily available for large-scale applications. The development of greener synthesis protocols has also been a focus of recent studies, aligning with the growing emphasis on sustainable chemistry practices.

Looking ahead, the potential applications of N-Propyl 3-Borono-4-Fluorobenzamide are expected to expand further as researchers continue to explore its unique chemical properties. Its ability to serve as both a reactive intermediate and a functional building block positions it as an indispensable tool in contemporary chemical research. As advancements in cross-coupling chemistry and materials science continue to unfold, this compound will undoubtedly play a pivotal role in shaping the future of molecular design and synthesis.